Cas no 895781-81-4 (N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide)

N-{2-[2-(3-Fluorophenyl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide is a synthetic organic compound featuring a thiazole core substituted with a 3-fluorophenyl group and an ethyl linker to a 3,4-dimethoxybenzamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting biological pathways involving fluorinated aromatic and heterocyclic interactions. The presence of electron-donating methoxy groups and a fluorine atom may enhance binding affinity and metabolic stability. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery. The compound’s purity and synthetic reproducibility are critical for consistent pharmacological evaluation. Further research is warranted to explore its specific applications.
N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide structure
895781-81-4 structure
Product Name:N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide
CAS No:895781-81-4
MF:C20H19FN2O3S
MW:386.439867258072
CID:5512421
Update Time:2025-06-08

N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[2-[2-(3-fluorophenyl)-4-thiazolyl]ethyl]-3,4-dimethoxy-
    • N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide
    • Inchi: 1S/C20H19FN2O3S/c1-25-17-7-6-13(11-18(17)26-2)19(24)22-9-8-16-12-27-20(23-16)14-4-3-5-15(21)10-14/h3-7,10-12H,8-9H2,1-2H3,(H,22,24)
    • InChI Key: YOZBREGSNUAIET-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)(=O)C1=CC=C(OC)C(OC)=C1

N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide Pricemore >>

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Additional information on N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide

N-{2-2-(3-Fluorophenyl)-1,3-Thiazol-4-ylethyl}-3,4-Dimethoxybenzamide (CAS No. 895781-81-4): A Comprehensive Overview

N-{2-2-(3-Fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide (CAS No. 895781-81-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiazole and benzamide, incorporating a fluorinated phenyl group and dimethoxybenzene moiety. Its unique structural features make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The fluorophenyl group in the compound's structure plays a crucial role in enhancing its biological activity and selectivity. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, which can significantly impact their pharmacokinetic and pharmacodynamic profiles. Recent studies have shown that the presence of fluorine can improve the lipophilicity and metabolic stability of compounds, making them more suitable for drug development.

The thiazole ring is another key structural element in N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide. Thiazoles are heterocyclic compounds that are widely used in medicinal chemistry due to their diverse biological activities. They are known to exhibit antimicrobial, antifungal, and anticancer properties. In this specific compound, the thiazole ring contributes to its overall stability and enhances its binding affinity to target proteins.

The dimethoxybenzene moiety is also an important feature of this compound. Methoxy groups are known to increase the lipophilicity and solubility of molecules, which can improve their bioavailability and cellular uptake. This makes N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide a promising candidate for developing drugs that require efficient delivery to target tissues.

Recent research has focused on the potential therapeutic applications of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide in various diseases. One notable area of interest is its use as an anticonvulsant agent. Studies have shown that this compound exhibits potent anticonvulsant activity in animal models of epilepsy. The mechanism of action is believed to involve modulation of GABAergic neurotransmission, which is a key pathway in the regulation of neuronal excitability.

In addition to its anticonvulsant properties, N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The exact molecular targets responsible for these effects are still under investigation, but preliminary data suggest that it may interact with key signaling pathways involved in cancer progression.

Another area of research involves the use of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neurons and synaptic dysfunction. Studies have shown that this compound can protect neurons from oxidative stress and inflammation, which are major contributors to neurodegeneration.

The development of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide as a therapeutic agent is still in its early stages. However, the promising results from preclinical studies have sparked significant interest among researchers and pharmaceutical companies. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects.

In conclusion, N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethoxybenzamide (CAS No. 895781-81-4) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.

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